N-[(3-hydroxypyridin-2-yl)methyl]-2-(2-propan-2-yloxan-4-yl)acetamide

• IUPAC Name: N-[(3-hydroxypyridin-2-yl)methyl]-2-(2-propan-2-yloxan-4-yl)acetamide
• InChI: InChI=1S/C16H24N2O3/c1-11(2)15-8-12(5-7-21-15)9-16(20)18-10-13-14(19)4-3-6-17-13/h3-4,6,11-12,15,19H,5,7-10H2,1-2H3,(H,18,20)
• InChI Key: ICFSXBSPBCWQDF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1CC(CCO1)CC(=O)NCC2=C(C=CC=N2)O
• Molecular Formula: C16H24N2O3
• Molecular Weight: 292.37 g/mol

Description

N-[(3-hydroxypyridin-2-yl)methyl]-2-(2-propan-2-yloxan-4-yl)acetamide is a synthetic organic compound that features a pyridine ring substituted with a hydroxyl group and a methyl group, as well as an acetamide moiety linked to a propan-2-yloxan-4-yl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[(3-hydroxypyridin-2-yl)methyl]-2-(2-propan-2-yloxan-4-yl)acetamide typically involves a multi-step process. One common route includes the following steps:

Formation of the pyridine derivative: Starting with 3-hydroxypyridine, a methylation reaction is carried out using a suitable methylating agent such as methyl iodide in the presence of a base like potassium carbonate.

Acetamide formation: The resulting 3-hydroxypyridin-2-ylmethyl compound is then reacted with 2-(2-propan-2-yloxan-4-yl)acetyl chloride in the presence of a base such as triethylamine to form the desired acetamide derivative.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors, automated systems for reagent addition, and efficient purification techniques such as crystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

N-[(3-hydroxypyridin-2-yl)methyl]-2-(2-propan-2-yloxan-4-yl)acetamide can undergo various chemical reactions, including:

Oxidation: The hydroxyl group on the pyridine ring can be oxidized to form a ketone or carboxylic acid derivative.

Reduction: The acetamide moiety can be reduced to form the corresponding amine.

Substitution: The hydroxyl group can be substituted with other functional groups such as halides or alkyl groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate or chromium trioxide in acidic conditions.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are typically used.

Substitution: Reagents such as thionyl chloride or phosphorus tribromide can be used for halogenation reactions.

Major Products

Oxidation: Products include 3-pyridylmethyl ketone or 3-pyridylmethyl carboxylic acid.

Reduction: The major product is the corresponding amine derivative.

Substitution: Products include halogenated or alkylated pyridine derivatives.

Scientific Research Applications

N-[(3-hydroxypyridin-2-yl)methyl]-2-(2-propan-2-yloxan-4-yl)acetamide has several applications in scientific research:

Medicinal Chemistry: It is investigated for its potential as a pharmacophore in drug design, particularly for its ability to interact with biological targets such as enzymes and receptors.

Materials Science: The compound is studied for its potential use in the development of novel materials with specific electronic or optical properties.

Biological Research: It is used as a tool compound to study the effects of pyridine derivatives on cellular processes and metabolic pathways.

Mechanism of Action

The mechanism of action of N-[(3-hydroxypyridin-2-yl)methyl]-2-(2-propan-2-yloxan-4-yl)acetamide involves its interaction with specific molecular targets. The hydroxyl group on the pyridine ring can form hydrogen bonds with active sites of enzymes or receptors, while the acetamide moiety can participate in additional interactions such as van der Waals forces or hydrophobic interactions. These interactions can modulate the activity of the target protein, leading to various biological effects.

Comparison with Similar Compounds

Similar Compounds

N-(pyridin-2-yl)acetamide: Lacks the hydroxyl and propan-2-yloxan-4-yl groups, making it less versatile in terms of chemical reactivity and biological activity.

3-hydroxypyridine:

2-(2-propan-2-yloxan-4-yl)acetamide: Lacks the pyridine ring, reducing its ability to interact with biological targets.

Uniqueness

N-[(3-hydroxypyridin-2-yl)methyl]-2-(2-propan-2-yloxan-4-yl)acetamide is unique due to the combination of functional groups it possesses. The presence of both a hydroxyl group and an acetamide moiety allows for diverse chemical reactivity and the ability to form multiple types of interactions with biological targets. This makes it a valuable compound for research in various scientific fields.